(24R)-24-methylcycloart-25-en-3beta-ol
Overview
Description
(24R)-24-methylcycloart-25-en-3beta-ol is a 3beta-hydroxy steroid. It derives from a hydride of a lanostane.
Scientific Research Applications
Triterpenoids and Structural Analysis
Research on triterpenoids, including compounds related to (24R)-24-methylcycloart-25-en-3beta-ol, has identified their presence in various plant species. For example, studies on Dysoxylum malabaricum have isolated similar compounds, highlighting the diverse structural forms of these triterpenoids (Hisham et al., 2001). Conformational analysis of related sterols, like 24,25-dehydropollinastanol, has shown significant implications on their molecular shape, influencing their functional roles in biological systems (Nes et al., 1988).
Anti-Infective and Cytotoxic Properties
Compounds structurally akin to (24R)-24-methylcycloart-25-en-3beta-ol have demonstrated anti-infective properties. For instance, research on Blepharodon nitidum found that similar compounds exhibit in vitro anti-Mycobacterium tuberculosis and antileishmanial activities, as well as cytotoxic activity against human tumor cell lines (Aponte et al., 2008).
Cytotoxicity and Cancer Chemoprevention
Cycloartane-type triterpenoids from Commiphora opobalsamum, which are structurally related to (24R)-24-methylcycloart-25-en-3beta-ol, have been shown to exhibit moderate cytotoxicity against human prostate tumor cell lines (Shen et al., 2008). Additionally, a study on a variety of cycloartane-type and related triterpenoids indicated that they possess inhibitory effects on Epstein-Barr virus early antigen activation and nitric oxide donor activation, suggesting their potential in cancer chemoprevention (Kikuchi et al., 2007).
Antidiabetic Activity
Research on cycloart-23-ene-3beta, 25-diol, a compound similar to (24R)-24-methylcycloart-25-en-3beta-ol, has demonstrated antidiabetic activity in animal models. This includes the increase of pancreatic insulin secretion and antioxidant activity (Badole & Bodhankar, 2010).
properties
Product Name |
(24R)-24-methylcycloart-25-en-3beta-ol |
|---|---|
Molecular Formula |
C31H52O |
Molecular Weight |
440.7 g/mol |
IUPAC Name |
(1S,3R,6S,8R,11S,12S,15R,16R)-15-[(2R,5R)-5,6-dimethylhept-6-en-2-yl]-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol |
InChI |
InChI=1S/C31H52O/c1-20(2)21(3)9-10-22(4)23-13-15-29(8)25-12-11-24-27(5,6)26(32)14-16-30(24)19-31(25,30)18-17-28(23,29)7/h21-26,32H,1,9-19H2,2-8H3/t21-,22-,23-,24+,25+,26+,28-,29+,30-,31+/m1/s1 |
InChI Key |
IXHACUTUTOCSJE-CUIMAKJMSA-N |
Isomeric SMILES |
C[C@H](CC[C@@H](C)C(=C)C)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@@H]5[C@]3(C4)CC[C@@H](C5(C)C)O)C)C |
SMILES |
CC(CCC(C)C(=C)C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C |
Canonical SMILES |
CC(CCC(C)C(=C)C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid;(4R)-5-[3-methoxypropyl(pentyl)amino]-4-(naphthalen-2-ylsulfonylmethyl)-5-oxopentanoic acid;hydrate](/img/structure/B1233609.png)
![1-[4-(2,3-Dimethylphenyl)-1-piperazinyl]-3-(4,4,6-trimethyl-2-sulfanylidene-1,3-diazinan-1-yl)-1-propanone](/img/structure/B1233619.png)
![1-methyl-N-[(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]-1H-indazole-3-carboxamide](/img/structure/B1233632.png)